5α-Ergosta-7,22-dien-3β-ol acetate
5α-Ergosta-7,22-dien-3β-ol acetate
Brand Name:
Vulcanchem
CAS No.:
1449-60-1
VCID:
VC0072392
InChI:
InChI=1S/C30H48O2/c1-19(2)20(3)8-9-21(4)26-12-13-27-25-11-10-23-18-24(32-22(5)31)14-16-29(23,6)28(25)15-17-30(26,27)7/h8-9,11,19-21,23-24,26-28H,10,12-18H2,1-7H3/b9-8+/t20-,21+,23-,24-,26+,27-,28-,29-,30+/m0/s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula:
C30H48O2
Molecular Weight:
440.7 g/mol
5α-Ergosta-7,22-dien-3β-ol acetate
CAS No.: 1449-60-1
Main Products
VCID: VC0072392
Molecular Formula: C30H48O2
Molecular Weight: 440.7 g/mol
| CAS No. | 1449-60-1 |
|---|---|
| Product Name | 5α-Ergosta-7,22-dien-3β-ol acetate |
| Molecular Formula | C30H48O2 |
| Molecular Weight | 440.7 g/mol |
| IUPAC Name | [(3S,5S,9R,10S,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C30H48O2/c1-19(2)20(3)8-9-21(4)26-12-13-27-25-11-10-23-18-24(32-22(5)31)14-16-29(23,6)28(25)15-17-30(26,27)7/h8-9,11,19-21,23-24,26-28H,10,12-18H2,1-7H3/b9-8+/t20-,21+,23-,24-,26+,27-,28-,29-,30+/m0/s1 |
| Standard InChIKey | MXEWOTISHNVRHW-FZUBKCLMSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C |
| Canonical SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C |
| Synonyms | 5α-Ergosta-7,22-dien-3β-ol acetate |
| PubChem Compound | 14056082 |
| Last Modified | Nov 11 2021 |
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